Cas no 6149-22-0 (1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)-)

1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)- structure
6149-22-0 structure
Product Name:1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)-
CAS No:6149-22-0
MF:C15H9NO4
MW:267.236263990402
CID:477490
PubChem ID:12328287
Update Time:2025-04-19

1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)-
    • 2-(3-nitrophenyl)indene-1,3-dione
    • NGUMGUHCILBKTI-UHFFFAOYSA-N
    • SCHEMBL3385200
    • 6149-22-0
    • 2-(3-nitrophenyl)indan-1,3-dione
    • DTXSID60489993
    • SY347841
    • 2-(3-Nitrophenyl)-1H-indene-1,3(2H)-dione
    • Inchi: 1S/C15H9NO4/c17-14-11-6-1-2-7-12(11)15(18)13(14)9-4-3-5-10(8-9)16(19)20/h1-8,13H
    • InChI Key: NGUMGUHCILBKTI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 267.05317
  • Monoisotopic Mass: 267.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 77.28
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